66-75-1

Uracil mustard

In Stock

• CAS RN:
• 66-75-1

• Formula:
• C8H11Cl2N3O2

• InChI:
• InChI=1S/C8H11Cl2N3O2/c9-1-3-13(4-2-10)6-5-11-8(15)12-7(6)14/h5H,1-4H2,(H2,11,12,14,15)

• InChIKey:
• IDPUKCWIGUEADI-UHFFFAOYSA-N

• Uracil Mustard is an alkylating derivative of the pyrimidine nucleobase uracil that is bound to nitrogen mustard, with antineoplastic activity. Uramustine alkylates and damages DNA by binding to the guanine and cytosine moieties of DNA. This leads to cross-linking of DNA, which inhibits DNA synthesis and promotes cell death in rapidly metabolizing cells, such as cancer cells.
  Uracil mustard, also known as uramustine or mustard, uracil, belongs to the class of organic compounds known as nitrogen mustard compounds. Nitrogen mustard compounds are compounds having two beta-haloalkyl groups bound to a nitrogen atom. Uracil mustard is a drug which is used for its antineoplastic properties. Uracil mustard exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Uracil mustard has been detected in multiple biofluids, such as urine and b...

Haemanthamine

In Stock

• CAS RN:
• 466-75-1

• Formula:
• C17H19NO4

• InChI:
• InChI=1S/C17H19NO4/c1-20-11-2-3-17-12-6-14-13(21-9-22-14)4-10(12)7-18(8-16(17)19)15(17)5-11/h2-4,6,11,15-16,19H,5,7-9H2,1H3/t11-,15+,16+,17+/m1/s1

• InChIKey:
• YGPRSGKVLATIHT-YWPKFBPKSA-N

• Haemanthamine is an alkaloid.
  Haemanthamine is a natural product found in Sternbergia clusiana, Cyrtanthus elatus, and other organisms with data available.

2-(1H-pyrrol-1-yl)pyrazine

In Stock

• CAS RN:
• 50966-75-1

• Formula:
• C8H7N3

• InChI:
• InChI=1S/C8H7N3/c1-2-6-11(5-1)8-7-9-3-4-10-8/h1-7H

• InChIKey:
• WWQUVXJLPCHNMM-UHFFFAOYSA-N

• 2-(1H-pyrrol-1-yl)pyrazine is a useful research compound. Its molecular formula is C8H7N3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

8-Cyclohexyl-8-oxooctanoic acid

In Stock

• CAS RN:
• 898766-75-1

• Formula:
• C14H24O3

• InChI:
• InChI=1S/C14H24O3/c15-13(12-8-4-3-5-9-12)10-6-1-2-7-11-14(16)17/h12H,1-11H2,(H,16,17)

• InChIKey:
• RDRFZPRBCJRPCU-UHFFFAOYSA-N

• 8-Cyclohexyl-8-oxooctanoic acid is a useful research compound. Its molecular formula is C14H24O3 and its molecular weight is 240.34 g/mol. The purity is usually 95%.

4-Trifluoroacetyl-2,3-dihydro-1H-xanthene, 97%

In Stock

• CAS RN:
• 372966-75-1

• Formula:
• C15H11F3O2

• InChI:
• InChI=1S/C15H11F3O2/c16-15(17,18)14(19)11-6-3-5-10-8-9-4-1-2-7-12(9)20-13(10)11/h1-2,4,7-8H,3,5-6H2

• InChIKey:
• HASLJHLAJSKCKH-UHFFFAOYSA-N

• 4-Trifluoroacetyl-2,3-dihydro-1H-xanthene, 97% is a useful research compound. Its molecular formula is C15H11F3O2 and its molecular weight is 280.24 g/mol. The purity is usually 95%.

4-{(5Z)-4-oxo-2-thioxo-5-[4-(trifluoromethyl)benzylidene]-1,3-thiazolidin-3-yl}butanoic acid

• CAS RN:
• 380866-75-1

• Formula:
• C15H12F3NO3S2

• InChI:
• InChI=1S/C15H12F3NO3S2/c16-15(17,18)10-5-3-9(4-6-10)8-11-13(22)19(14(23)24-11)7-1-2-12(20)21/h3-6,8H,1-2,7H2,(H,20,21)/b11-8-

• InChIKey:
• QGVJPYKOIXGERW-FLIBITNWSA-N

• 4-{(5Z)-4-oxo-2-thioxo-5-[4-(trifluoromethyl)benzylidene]-1,3-thiazolidin-3-yl}butanoic acid is a useful research compound. Its molecular formula is C15H12F3NO3S2 and its molecular weight is 375.4g/mol. The purity is usually 95%.

3-(3-Methoxybenzoylhydrazidyl)-2-oxoindoline

In Stock

• CAS RN:
• 351366-75-1

• Formula:
• C16H13N3O3

• InChI:
• InChI=1S/C16H13N3O3/c1-22-11-6-4-5-10(9-11)15(20)19-18-14-12-7-2-3-8-13(12)17-16(14)21/h2-9,17,21H,1H3

• InChIKey:
• IQAGWGYLHCGIJM-UHFFFAOYSA-N

• 3-(3-Methoxybenzoylhydrazidyl)-2-oxoindoline is a useful research compound. Its molecular formula is C16H13N3O3 and its molecular weight is 295.29 g/mol. The purity is usually 95%.

4-(tert-Butyldimethylsilanyloxy)-1H-indole-6-carboxylic acid methyl ester

In Stock

• CAS RN:
• 885266-75-1

• Formula:
• C16H23NO3Si

• InChI:
• InChI=1S/C16H23NO3Si/c1-16(2,3)21(5,6)20-14-10-11(15(18)19-4)9-13-12(14)7-8-17-13/h7-10,17H,1-6H3

• InChIKey:
• RRDXCFVOLHXJMG-UHFFFAOYSA-N

• 4-(tert-Butyldimethylsilanyloxy)-1H-indole-6-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C16H23NO3Si and its molecular weight is 305.44 g/mol. The purity is usually 95%.

ethyl 2'-amino-3'-cyano-7',9'-dimethyl-1H-spiro[piperidine-4,4'-pyrano[2',3':4,5]thieno[2,3-b]pyridine]-1-carboxylate

• CAS RN:
• 445266-75-1

• Formula:
• C20H22N4O3S

• InChI:
• InChI=1S/C20H22N4O3S/c1-4-26-19(25)24-7-5-20(6-8-24)13(10-21)17(22)27-15-14-11(2)9-12(3)23-18(14)28-16(15)20/h9H,4-8,22H2,1-3H3

• InChIKey:
• DXMGLLMYIKNFJL-UHFFFAOYSA-N

• Ethyl 2'-amino-3'-cyano-7',9'-dimethyl-1H-spiro[piperidine-4,4'-pyrano[2',3':4,5]thieno[2,3-b]pyridine]-1-carboxylate is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.5g/mol. The purity is usually 95%.

2-chloro-N-[2-(piperidin-1-yl)phenyl]acetamide

In Stock

• CAS RN:
• 505066-75-1

• Formula:
• C13H17ClN2O

• InChI:
• InChI=1S/C13H17ClN2O/c14-10-13(17)15-11-6-2-3-7-12(11)16-8-4-1-5-9-16/h2-3,6-7H,1,4-5,8-10H2,(H,15,17)

• InChIKey:
• BKINZVMVEFFJLE-UHFFFAOYSA-N

• 2-chloro-N-[2-(piperidin-1-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C13H17ClN2O and its molecular weight is 252.74. The purity is usually 95%.

methyl 2-(2-methyl-1-(4-(methylsulfonyl)benzyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)acetate

In Stock

• CAS RN:
• 872366-75-1

• Formula:
• C19H20N2O4S

• InChI:
• InChI=1S/C19H20N2O4S/c1-13-17(11-18(22)25-2)16-5-4-10-20-19(16)21(13)12-14-6-8-15(9-7-14)26(3,23)24/h4-10H,11-12H2,1-3H3

• InChIKey:
• OWVNNRJDIHJRRC-UHFFFAOYSA-N

• Methyl 2-(2-methyl-1-(4-(methylsulfonyl)benzyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)acetate is a useful research compound. Its molecular formula is C19H20N2O4S and its molecular weight is 372.4 g/mol. The purity is usually 95%.

Furan-2-yl-[4-[2-hydroxy-3-(4-phenylphenoxy)propyl]piperazin-1-yl]methanone

• CAS RN:
• 877966-75-1

• Formula:
• C24H26N2O4

• InChI:
• InChI=1S/C24H26N2O4/c27-21(17-25-12-14-26(15-13-25)24(28)23-7-4-16-29-23)18-30-22-10-8-20(9-11-22)19-5-2-1-3-6-19/h1-11,16,21,27H,12-15,17-18H2

• InChIKey:
• ACZHWUPIXHRCMC-UHFFFAOYSA-N

• Furan-2-yl-[4-[2-hydroxy-3-(4-phenylphenoxy)propyl]piperazin-1-yl]methanone is a useful research compound. Its molecular formula is C24H26N2O4 and its molecular weight is 406.5g/mol. The purity is usually 95%.

2-Ethyl-5-((3-fluorophenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898366-75-1

• Formula:
• C19H24FN5O2S

• InChI:
• InChI=1S/C19H24FN5O2S/c1-2-15-21-19-25(22-15)18(27)17(28-19)16(13-4-3-5-14(20)12-13)24-8-6-23(7-9-24)10-11-26/h3-5,12,16,26-27H,2,6-11H2,1H3

• InChIKey:
• FSCZAABEZOWYFR-UHFFFAOYSA-N

• 2-Ethyl-5-((3-fluorophenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24FN5O2S and its molecular weight is 405.49. The purity is usually 95%.

2-(3-Chlorophenyl)-5-(4-(4-fluorobenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903866-75-1

• Formula:
• C21H16ClFN4O2

• InChI:
• InChI=1S/C21H16ClFN4O2/c22-16-3-1-2-15(12-16)19-25-18(13-24)21(29-19)27-10-8-26(9-11-27)20(28)14-4-6-17(23)7-5-14/h1-7,12H,8-11H2

• InChIKey:
• KDEHANSVVQHYSC-UHFFFAOYSA-N

• 2-(3-Chlorophenyl)-5-(4-(4-fluorobenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C21H16ClFN4O2 and its molecular weight is 410.83. The purity is usually 95%.

Tert-butyl 8-bromo-3,4-dihydroisoquinoline-2(1H)-carboxylate

In Stock

• CAS RN:
• 893566-75-1

• Formula:
• C14H18BrNO2

• InChI:
• InChI=1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-8-7-10-5-4-6-12(15)11(10)9-16/h4-6H,7-9H2,1-3H3

• InChIKey:
• GKXSAKJDUDGJFB-UHFFFAOYSA-N

• Tert-butyl 8-bromo-3,4-dihydroisoquinoline-2(1H)-carboxylate is a useful research compound. Its molecular formula is C14H18BrNO2 and its molecular weight is 312.207. The purity is usually 95%.

N-Boc-2-trimethylammonium-A 85380 Triflate

In Stock

• CAS RN:
• 233766-75-1

• Formula:
• C₁₈H₂₈F₃N₃O₆S

• InChI:
• InChI=1S/C17H28N3O3.CHF3O3S/c1-17(2,3)23-16(21)19-11-9-13(19)12-22-14-8-7-10-18-15(14)20(4,5)6;2-1(3,4)8(5,6)7/h7-8,10,13H,9,11-12H2,1-6H3;(H,5,6,7)/q+1;/p-1/t13-;/m0./s1

• N-Boc-2-trimethylammonium-A 85380 Triflate, also known as N-Boc-2-trimethylammonium-A 85380 Triflate, is a useful research compound. Its molecular formula is C₁₈H₂₈F₃N₃O₆S and its molecular weight is 471.49. The purity is usually 95%.

4-(2,3-Dichlorobenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187166-75-1

• Formula:
• C16H9Cl2NO

• InChI:
• InChI=1S/C16H9Cl2NO/c17-14-7-3-6-12(15(14)18)16(20)13-9-19-8-10-4-1-2-5-11(10)13/h1-9H

• InChIKey:
• ITJOGWOVJCZROX-UHFFFAOYSA-N

• 4-(2,3-Dichlorobenzoyl)isoquinoline is a useful research compound. Its molecular formula is C16H9Cl2NO and its molecular weight is 302.2 g/mol. The purity is usually 95%.

N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1014066-75-1

• Formula:
• C23H24N6O3S

• InChI:
• InChI=1S/C23H24N6O3S/c1-15-13-20(9-10-21(15)32-4)33(30,31)28-19-7-5-18(6-8-19)24-22-11-12-23(26-25-22)29-17(3)14-16(2)27-29/h5-14,28H,1-4H3,(H,24,25)

• InChIKey:
• DWOAHRHZMPYLKW-UHFFFAOYSA-N

• N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H24N6O3S and its molecular weight is 464.54. The purity is usually 95%.